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Abstract

This technical guide provides a comprehensive overview of 2-(2-Methoxy-5-
methylphenyl)acetaldehyde, a substituted aromatic aldehyde of interest in synthetic organic
chemistry. Due to the limited availability of direct experimental data for this specific molecule,
this document synthesizes information from established chemical principles and data on closely
related structural analogs. The guide covers the compound's identification, physicochemical
properties, a proposed synthetic pathway, potential applications in research and drug
development, recommended analytical methodologies for its characterization, and essential
safety and handling protocols. This document is intended to serve as a foundational resource
for researchers, chemists, and professionals in drug discovery and development, enabling
them to understand and work with this compound and its derivatives.

Introduction and Chemical Identity

2-(2-Methoxy-5-methylphenyl)acetaldehyde belongs to the class of phenylacetaldehydes,
which are characterized by an acetaldehyde group attached to a phenyl ring.[1] The
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substitution pattern on the aromatic ring, specifically the methoxy and methyl groups, is
anticipated to modulate the compound's chemical reactivity and biological activity. While not a
widely commercialized chemical, its structural motifs are relevant in medicinal chemistry and
fragrance science. This guide aims to consolidate the known information and provide expert-
driven insights into its synthesis and characterization.

Table 1. Compound Identification

Identifier Value

IUPAC Name 2-(2-Methoxy-5-methylphenyl)acetaldehyde
CAS Number 676608-50-7

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

Synonyms Benzeneacetaldehyde, 2-methoxy-5-methyl-

Physicochemical Properties (Predicted and Analog-
Based)

Direct experimental data for the physicochemical properties of 2-(2-Methoxy-5-
methylphenyl)acetaldehyde are not readily available in the literature. The following table
summarizes key properties based on computational predictions and data from its parent
compound, phenylacetaldehyde.

Table 2: Physicochemical Properties
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Property Predicted/Analog Value Notes
o Based on phenylacetaldehyde.
Appearance Colorless to pale yellow liquid 2]
Aromatic aldehydes often
Odor Floral, sweet possess characteristic scents.
[3]
Likely higher than
- ) ] phenylacetaldehyde (195 °C)
Boiling Point Not available ]
due to increased molecular
weight.[3]
] ] ) o Based on phenylacetaldehyde.
Melting Point Not applicable (liquid at STP) 3]
Soluble in organic solvents )
- General property of substituted
Solubility (e.g., ethanol, ether, acetone). )
. o aromatic aldehydes.
Limited solubility in water.
Susceptible to oxidation to the
] ] ] Should be stored under an
- corresponding carboxylic acid. )
Stability inert atmosphere and

May polymerize under certain

conditions.[4]

protected from light and heat.

Proposed Synthesis Pathway

A plausible and efficient synthesis of 2-(2-Methoxy-5-methylphenyl)acetaldehyde involves a

two-step process starting from commercially available 5-methylsalicylaldehyde. The first step is

the methylation of the phenolic hydroxyl group to yield the key intermediate, 2-methoxy-5-

methylbenzaldehyde. The second step is a one-carbon homologation of this aldehyde to the

target phenylacetaldehyde derivative.

Step 1: Synthesis of 2-Methoxy-5-methylbenzaldehyde

(CAS: 7083-19-4)

This initial step involves the etherification of the phenolic group of 5-methylsalicylaldehyde. A

standard Williamson ether synthesis is a suitable method.[5]
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, add 5-
methylsalicylaldehyde (1 equivalent) to a suitable solvent such as dichloromethane.[5] Add
an aqueous solution of sodium hydroxide (3 equivalents).

o Phase Transfer Catalyst: Introduce a phase-transfer catalyst, such as tetrabutylammonium
hydroxide (2 equivalents), to the biphasic mixture.

o Methylation: Add iodomethane (5 equivalents) to the reaction mixture.

e Reaction Monitoring: Stir the mixture vigorously at room temperature for 3 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC).

o Work-up: Upon completion, perform a liquid-liquid extraction with dichloromethane. Combine
the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

 Purification: Concentrate the organic phase under reduced pressure. Purify the crude
product by column chromatography on silica gel to yield 2-methoxy-5-methylbenzaldehyde.

[5]

Step 2: One-Carbon Homologation to 2-(2-Methoxy-5-
methylphenyl)acetaldehyde

The conversion of an aldehyde to its one-carbon homologated counterpart is a common
transformation in organic synthesis. The Wittig reaction, utilizing
methoxymethylenetriphenylphosphine, is a well-established and reliable method for this
purpose.[6][7][8]

e Ylide Formation: In a dry, inert atmosphere (e.g., nitrogen or argon), suspend
methoxymethyl)triphenylphosphonium chloride (1.1 equivalents) in anhydrous
tetrahydrofuran (THF). Cool the suspension in an ice bath. Add a strong base, such as n-
butyllithium or sodium hydride, dropwise to generate the ylide (a deep red or orange color is
typically observed).

o Aldehyde Addition: Dissolve 2-methoxy-5-methylbenzaldehyde (1 equivalent) in anhydrous
THF and add it dropwise to the ylide solution at 0 °C.
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e Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours,
monitoring by TLC.

» Hydrolysis: Upon completion of the Wittig reaction, quench the reaction by the careful
addition of aqueous acid (e.g., 1 M HCI) and stir for an additional hour to hydrolyze the
resulting enol ether to the target aldehyde.

o Work-up: Extract the product with a suitable organic solvent like diethyl ether or ethyl
acetate. Wash the combined organic layers with saturated sodium bicarbonate solution and
brine. Dry over anhydrous sodium sulfate.

« Purification: After removing the solvent under reduced pressure, purify the crude product by
flash column chromatography to isolate 2-(2-Methoxy-5-methylphenyl)acetaldehyde.

Step 2: Wittig Homologation
Step 1: Methylation

. CH3lI, NaOH, TBAB
5-Methylsalicylaldehyde [ZfMethoxy—S—melhyIbenza\dehydej

1. Ph3PCH20CH3, Base
2. H30:

(2—Melhoxy—S—melhylbenzaldehyde 2—(2—Methoxy—s—methylphenyl)ace!aldehydej

Click to download full resolution via product page

Proposed two-step synthesis of the target compound.

Potential Applications in Research and Drug
Development

While specific applications for 2-(2-Methoxy-5-methylphenyl)acetaldehyde have not been
documented, its structural class, substituted phenylacetaldehydes, are valuable intermediates
in medicinal chemistry.[9]

« Scaffold for Biologically Active Molecules: The aldehyde functionality serves as a versatile
handle for various chemical transformations, including reductive amination to form
phenylethylamine derivatives, oxidation to phenylacetic acids, and condensation reactions to
form heterocycles.
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e Precursor to Phenylethylamines: Substituted phenylethylamines are a core scaffold in
numerous pharmaceuticals and psychoactive compounds. The target aldehyde could be a
precursor to novel analogs with potential activity at various receptors in the central nervous
system.

e Fragrance and Flavor Chemistry: Phenylacetaldehyde and its derivatives are known for their
pleasant floral and honey-like aromas and are used in perfumery.[3] The substitution pattern
of the target molecule may impart unique olfactory properties.

Analytical Characterization

The structural elucidation and purity assessment of 2-(2-Methoxy-5-
methylphenyl)acetaldehyde can be achieved using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural confirmation of the target molecule.[2]

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aldehyde proton (singlet, ~9.7 ppm), the methylene protons adjacent to the aldehyde
(doublet, ~3.6 ppm), the aromatic protons (in the range of 6.8-7.2 ppm), the methoxy group
protons (singlet, ~3.8 ppm), and the methyl group protons (singlet, ~2.3 ppm).

e 13C NMR: The carbon NMR spectrum will display a resonance for the carbonyl carbon
around 200 ppm, along with signals for the aromatic, methoxy, methyl, and methylene
carbons.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an ideal technique for assessing the purity and confirming the molecular weight of
the compound.[10][11]

o Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent
such as dichloromethane or ethyl acetate.

e GC Conditions:

o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
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o Injector Temperature: 250 °C.
o Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

o Carrier Gas: Helium.

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 400. The mass spectrum should show a molecular ion
peak (M+) at m/z 164, corresponding to the molecular weight of CLOH1202. Characteristic
fragmentation patterns for phenylacetaldehydes would also be expected.

High-Performance Liquid Chromatography (HPLC)

HPLC is suitable for purity determination and quantification. Due to the aldehyde functionality,
derivatization with 2,4-dinitrophenylhydrazine (DNPH) is a common method to enhance UV
detection.[12][13][14]

» Derivatization: React the aldehyde with an acidic solution of DNPH to form the
corresponding hydrazone.

e HPLC System:

o Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 pm).

[¢]

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

[¢]

Detection: UV detector at 360 nm.

[e]

o

Injection Volume: 20 pL.
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Workflow for analytical characterization.

Safety and Handling

Specific safety data for 2-(2-Methoxy-5-methylphenyl)acetaldehyde is not available.
Therefore, precautions should be based on the known hazards of the phenylacetaldehyde
class of compounds.[15] Aromatic aldehydes can be irritants and may be harmful if ingested or
absorbed through the skin.

Table 3: General Safety Information for Aromatic Aldehydes
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Hazard Category Precautionary Statements
GHS Pictograms GHSO07 (Exclamation Mark)
Signal Word Warning

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
hands thoroughly after handling. P280: Wear
protective gloves/eye protection/face protection.
P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling Recommendations:
e Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

» Avoid inhalation of vapors and contact with skin and eyes.

o Store in a tightly sealed container in a cool, dry place away from oxidizing agents and direct

sunlight.

Conclusion

2-(2-Methoxy-5-methylphenyl)acetaldehyde is a specialty chemical with potential as a
building block in synthetic and medicinal chemistry. This guide has provided a detailed, though
partially predictive, overview of its identity, properties, synthesis, and analysis. The proposed
synthetic route via methylation of 5-methylsalicylaldehyde followed by a Wittig homologation
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offers a logical and feasible pathway for its preparation in a laboratory setting. The analytical
methods described are robust and suitable for the characterization and quality control of this
compound. As with any specialty chemical, all handling and experimental work should be
conducted with appropriate safety precautions. This guide serves as a critical resource for
scientists and researchers, enabling further exploration of the chemistry and potential
applications of this and related substituted phenylacetaldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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